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Compound of Interest

Compound Name: 3-(Methoxycarbonyl)benzoic acid

Cat. No.: B047654

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of 3-(Methoxycarbonyl)benzoic
acid, a key intermediate in organic synthesis. It details the compound's chemical structure,
physicochemical properties, a representative synthesis protocol, and its applications in the
development of complex chemical entities.

Core Chemical Identity and Properties

3-(Methoxycarbonyl)benzoic acid, also known as monomethyl isophthalate, is an aromatic
organic compound featuring both a carboxylic acid and a methyl ester functional group
substituted at the meta-positions of a benzene ring.[1][2] This bifunctional nature allows for
selective chemical modifications, making it a valuable building block in the synthesis of
pharmaceuticals, agrochemicals, and specialty polymers.

The compound's key identifiers and physicochemical properties are summarized below for
reference.

Table 1: Physicochemical and Spectroscopic Data for 3-(Methoxycarbonyl)benzoic acid
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Property Value

IUPAC Name 3-(Methoxycarbonyl)benzoic acid

Synonyms Isophthalic-: acid monomethyl ester, Methyl
hydrogen isophthalate[1]

CAS Number 1877-71-0[1][2][3][4]

Molecular Formula CoHsO4[1][2]

Molecular Weight 180.16 g/mol [1][5]

Melting Point 194-196 °CJ[5]

Appearance White to off-white solid[6]

InChiKey WMZNGTSLFSIHMZ-UHFFFAOY SA-N[1][2]

| SMILES | COC(=0)C1=CC=CC(=C1)C(0)=0[2] |

Synthesis Pathway and Mechanism

The most common and direct synthesis of 3-(Methoxycarbonyl)benzoic acid involves the
selective mono-esterification of its parent dicarboxylic acid, isophthalic acid. This reaction is
typically performed using methanol in the presence of an acid catalyst, such as sulfuric acid or
thionyl chloride. The reaction is carefully controlled to favor the formation of the mono-ester
over the di-ester by managing stoichiometry and reaction time.

The diagram below illustrates this fundamental synthetic transformation.

Reactants

Isophthalic Acid
Product

( Methanol (CHsOH) ) +(eAZ]Id ﬁféaolft Fischer Esterification (3-(Methoxycarbonyl)benzoic acid)
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Figure 1. Synthesis of 3-(Methoxycarbonyl)benzoic acid.

Generalized Experimental Protocol: Mono-
esterification of Isophthalic Acid

The following protocol describes a representative lab-scale synthesis. Researchers should
adapt this procedure based on available equipment and safety protocols.

Materials:

Isophthalic acid

Methanol (anhydrous)

Thionyl chloride (SOCI2) or concentrated Sulfuric Acid (Hz2SOa4)

e ICce

Distilled water

Sodium bicarbonate (saturated solution)
Procedure:

e Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux
condenser, suspend isophthalic acid in an excess of anhydrous methanol.

o Catalyst Addition: Cool the mixture in an ice bath. Slowly add the acid catalyst (e.g., thionyl
chloride) dropwise to the stirring suspension. A similar procedure using thionyl chloride for
esterification is effective for related benzoic acid derivatives.[7]

o Reaction: After the addition is complete, remove the ice bath and stir the mixture at room
temperature for approximately 2-4 hours or until TLC indicates the consumption of the
starting material.
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Workup: Concentrate the reaction mixture under reduced pressure to remove excess
methanol.

Isolation: Add ice-water to the residue, which should cause the product to precipitate.

Purification: Collect the solid product by vacuum filtration. Wash the crude product with cold
water. To remove any unreacted isophthalic acid, the solid can be dissolved in a saturated
sodium bicarbonate solution, filtered, and then re-precipitated by the addition of dilute HCI.

Drying: Dry the purified solid under vacuum to yield 3-(Methoxycarbonyl)benzoic acid.

Applications in Research and Drug Development

While direct applications are specific to proprietary development pipelines, the utility of 3-
(Methoxycarbonyl)benzoic acid can be inferred from its structural analogues. Compounds
with similar bifunctional aromatic scaffolds are pivotal as intermediates and building blocks in
several areas:

Pharmaceutical Synthesis: Benzoic acid derivatives are crucial precursors for active
pharmaceutical ingredients (APIs).[8] The presence of both an acid and an ester allows for
sequential coupling reactions (e.g., amidation at the acid site and
hydrolysis/transesterification at the ester site), enabling the construction of complex drug
candidates for indications such as anti-inflammatory and cardiovascular diseases.[8]

Agrochemicals and Dyes: The structure serves as a scaffold for creating new agrochemicals
and specialty dyes.[9]

Materials Science: It can be used as a monomer or a cross-linking agent in the synthesis of
specialty polyesters and other polymers.

The workflow for utilizing this intermediate in a drug discovery context is outlined below.
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Figure 2. Utilization workflow in synthetic chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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